molecular formula C10H15N2NaO3 B1260075 Barbituric acid, 5-ethyl-5-isobutyl-, sodium salt CAS No. 3330-61-8

Barbituric acid, 5-ethyl-5-isobutyl-, sodium salt

Cat. No.: B1260075
CAS No.: 3330-61-8
M. Wt: 234.23 g/mol
InChI Key: QORQZMBCPRBCAB-UHFFFAOYSA-M
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Description

Butabarbital Sodium can cause developmental toxicity according to state or federal government labeling requirements.
See also: Butabarbital Sodium (preferred).

Properties

CAS No.

3330-61-8

Molecular Formula

C10H15N2NaO3

Molecular Weight

234.23 g/mol

IUPAC Name

sodium;5-butan-2-yl-5-ethylpyrimidin-3-ide-2,4,6-trione

InChI

InChI=1S/C10H16N2O3.Na/c1-4-6(3)10(5-2)7(13)11-9(15)12-8(10)14;/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15);/q;+1/p-1

InChI Key

QORQZMBCPRBCAB-UHFFFAOYSA-M

SMILES

CCC(C)C1(C(=O)NC(=O)[N-]C1=O)CC.[Na+]

Canonical SMILES

CCC(C)C1(C(=O)NC(=O)[N-]C1=O)CC.[Na+]

Synonyms

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(1-methylpropyl)-, monosodium salt
butabarbital
butabarbital sodium
butabarbitone
Butisol
Butisol Sodium
Sarisol
secbutabarbital
secbutabarbital sodium
secbutobarbitone
secumalum

Origin of Product

United States

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